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Compound of Interest

Compound Name:
3-Bromo-5-chloropyrazine-2-

carbonitrile

Cat. No.: B1288335 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Bromo-5-chloropyrazine-2-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended as a technical guide for trained professionals in research and

development and should not be considered a substitute for a comprehensive Safety Data

Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for the material in

use and adhere to all institutional and regulatory safety protocols.

Introduction
3-Bromo-5-chloropyrazine-2-carbonitrile is a halogenated pyrazine derivative with potential

applications in medicinal chemistry and drug development. Its chemical structure, containing

bromine, chlorine, and a nitrile group, suggests the need for careful handling due to potential

toxicological and reactive hazards. This guide provides a summary of available safety

information and best practices for its handling and use in a laboratory setting.

Hazard Identification and Classification
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While a complete, verified GHS classification for 3-Bromo-5-chloropyrazine-2-carbonitrile is

not consistently available across all sources, data for structurally related compounds and

general knowledge of halogenated nitriles indicate the following potential hazards.

Table 1: Potential GHS Classification

Hazard Class Hazard Category
Potential Hazard
Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Note: This classification is based on data for similar compounds and should be used as a

precautionary guideline.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage.

Table 2: Physical and Chemical Properties of 3-Bromo-5-chloropyrazine-2-carbonitrile
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Property Value

CAS Number 440124-25-4[1][2][3]

Molecular Formula C₅HBrClN₃[4][2]

Molecular Weight 218.44 g/mol

Appearance Solid (form may vary)

Vapor Pressure 0.001 mmHg at 25°C[4]

LogP 1.77[4]

Polar Surface Area 49.57 Å²[4]

Safe Handling and Storage
Adherence to strict laboratory protocols is essential when working with this compound.

Engineering Controls
Work in a well-ventilated area, preferably within a certified chemical fume hood.[5][6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield

conforming to EN166 or NIOSH standards.[5]

Skin Protection

Chemically resistant gloves (e.g., nitrile,

neoprene) inspected before use. A lab coat or

chemical-resistant apron should be worn.[5]

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

appropriate cartridge is recommended.[6]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory.[6]

Wash hands thoroughly after handling the compound, even if gloves were worn.[5][6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[6]

Store in a locked cabinet or other secure location.[6]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
Table 4: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Thermal decomposition may produce toxic and irritating gases, including

nitrogen oxides, carbon oxides, hydrogen chloride, and hydrogen bromide.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment as outlined in Section 4.2. Avoid breathing dust and ensure adequate

ventilation.[5]
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Environmental Precautions: Prevent the material from entering drains or waterways.[5]

Containment and Cleanup: Carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[5]

Experimental Protocols and Logical Workflows
General Handling Workflow
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General Handling Workflow for 3-Bromo-5-chloropyrazine-2-carbonitrile

Preparation

Handling

Cleanup and Disposal

Review SDS and SOPs

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Compound in Ventilated Enclosure

Perform Experiment

Decontaminate Equipment

Dispose of Waste in Labeled Container

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 3-Bromo-5-chloropyrazine-2-carbonitrile.
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Emergency Response Logic

Emergency Response Logic

Incident Occurs

Type of Exposure? Spill Size?

Spill

Move to Fresh Air
Seek Medical Attention

Inhalation

Remove Contaminated Clothing
Wash with Soap and Water

Skin

Flush with Water for 15 min
Seek Medical Attention

Eye

Rinse Mouth
Do NOT Induce Vomiting
Seek Medical Attention

Ingestion

Contain with Inert Material
Collect for Disposal

Small

Evacuate Area
Contact EH&S

Large

Click to download full resolution via product page

Caption: Decision-making flow for emergency response to an incident.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Waste should be treated as hazardous. Do not allow this chemical

to enter the environment.

Conclusion
3-Bromo-5-chloropyrazine-2-carbonitrile is a chemical that requires careful and informed

handling. By adhering to the precautions outlined in this guide, researchers can minimize their

risk of exposure and ensure a safe laboratory environment. Always prioritize safety and consult

with institutional safety officers for any specific questions or concerns.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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